Cas no 1805271-69-5 (2-Amino-4-chloro-6-(trifluoromethoxy)benzyl alcohol)

• Product Name: 2-Amino-4-chloro-6-(trifluoromethoxy)benzyl alcohol
• CAS No: 1805271-69-5
• MF: C₈H₇ClF₃NO₂
• MW: 241.594891786575
• CID: 4963707
• Update Time: 2025-05-24

2-Amino-4-chloro-6-(trifluoromethoxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-chloro-6-(trifluoromethoxy)benzyl alcohol

• Inchi： 1S/C8H7ClF3NO2/c9-4-1-6(13)5(3-14)7(2-4)15-8(10,11)12/h1-2,14H,3,13H2
• InChI Key： LJLNDWLQQWEAFW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(CO)=C(C=1)OC(F)(F)F)N

Computed Properties

• Exact Mass: 241.0117406 g/mol
• Monoisotopic Mass: 241.0117406 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.5
• Molecular Weight: 241.59

Additional information on 2-Amino-4-chloro-6-(trifluoromethoxy)benzyl alcohol

Introduction to 2-Amino-4-chloro-6-(trifluoromethoxy)benzyl alcohol (CAS No. 1805271-69-5) in Modern Chemical Biology and Medicinal Chemistry

2-Amino-4-chloro-6-(trifluoromethoxy)benzyl alcohol, identified by the chemical identifier CAS No. 1805271-69-5, is a specialized organic compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, featuring a benzyl alcohol moiety substituted with an amino group, a chloro group, and a trifluoromethoxy group, exhibits a distinct chemical profile that makes it a valuable scaffold for the development of novel bioactive molecules.

The structural composition of 2-amino-4-chloro-6-(trifluoromethoxy)benzyl alcohol is characterized by its aromatic benzene ring system, which is functionalized with electron-withdrawing and electron-donating groups. The presence of the amino group (–NH₂) at the 2-position, the chloro group (–Cl) at the 4-position, and the trifluoromethoxy group (–OCHF₃) at the 6-position imparts specific electronic and steric properties to the molecule. These modifications not only influence its solubility and metabolic stability but also modulate its interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various biological pathways associated with human diseases. The benzyl alcohol moiety in 2-amino-4-chloro-6-(trifluoromethoxy)benzyl alcohol serves as an excellent pharmacophore for designing molecules that can interact with proteins or enzymes involved in disease mechanisms. For instance, studies have shown that benzyl alcohols can act as protease inhibitors or modulators of protein-protein interactions, which are critical in regulating cellular processes.

One of the most compelling aspects of 2-amino-4-chloro-6-(trifluoromethoxy)benzyl alcohol is its potential utility in the synthesis of more complex derivatives through further functionalization. The compound’s reactive sites, such as the hydroxyl group (–OH) and the amino group (–NH₂), provide opportunities for chemists to introduce additional substituents or linkages, thereby tailoring its biological activity. This flexibility has led to several investigations into its use as an intermediate in the synthesis of kinase inhibitors, which are widely used in cancer therapy.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how 2-amino-4-chloro-6-(trifluoromethoxy)benzyl alcohol interacts with biological targets. These tools have enabled researchers to predict binding affinities and optimize molecular structures for improved efficacy. For example, virtual screening techniques have been employed to identify novel analogs of this compound that may exhibit enhanced potency or selectivity against specific disease-related proteins.

The pharmaceutical industry has also recognized the potential of 2-amino-4-chloro-6-(trifluoromethoxy)benzyl alcohol as a building block for drug candidates. Its unique structural features make it suitable for targeting a wide range of therapeutic areas, including oncology, immunology, and neurology. Researchers are exploring its ability to modulate pathways such as signal transduction and inflammation, which are implicated in various chronic diseases.

In conclusion, 2-amino-4-chloro-6-(trifluoromethoxy)benzyl alcohol (CAS No. 1805271-69-5) represents a significant advancement in medicinal chemistry due to its versatile structural framework and potential biological activities. Its continued investigation promises to yield novel therapeutic agents that could address unmet medical needs across multiple disease indications. As research progresses, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.